Cas no 38942-52-8 (4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 38942-52-8
• MF: C₅H₉N₃S
• MW: 143.210058927536
• MDL: MFCD06654981
• CID: 3106441
• PubChem ID: 3856246
• Update Time: 2025-07-20

4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-isopropyl-4H-1,2,4-triazole-3-thiol
• DTXSID501201096
• SCHEMBL1234122
• AKOS009003405
• G22946
• 2,4-Dihydro-4-(1-methylethyl)-3H-1,2,4-triazole-3-thione
• Z90122654
• NBA94252
• 4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol
• STL451583
• 4-propan-2-yl-1H-1,2,4-triazole-5-thione
• MFCD06654981
• 4-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazole-5-thione
• EN300-07628
• 38942-52-8
• HMS1788D05

• MDL： MFCD06654981
• Inchi： 1S/C5H9N3S/c1-4(2)8-3-6-7-5(8)9/h3-4H,1-2H3,(H,7,9)
• InChI Key： QRJRIWMZIAJIDG-UHFFFAOYSA-N
• SMILES： S=C1NN=CN1C(C)C

Computed Properties

• Exact Mass: 143.05171847Da
• Monoisotopic Mass: 143.05171847Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 38942-52-8)

4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol, with the CAS number 38942-52-8, is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, often referred to as a triazole-thiol derivative, is characterized by its unique molecular structure, which combines a 1,2,4-triazole ring with a thiol functional group. Its versatility and potential applications make it a subject of ongoing research and development.

The chemical structure of 4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol features a five-membered triazole ring, which is known for its stability and ability to participate in various chemical reactions. The presence of the thiol group (-SH) enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Researchers have explored its use in the development of pharmaceuticals, agrochemicals, and functional materials, owing to its ability to form stable bonds with metals and other organic compounds.

In recent years, the demand for triazole-based compounds has surged, driven by their applications in drug discovery and crop protection. For instance, 4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol has been investigated for its potential as a bioactive agent, with studies highlighting its antimicrobial and antifungal properties. This aligns with the growing interest in sustainable agriculture and the need for eco-friendly pesticides, which are hot topics in both academic and industrial circles.

Another area of interest is the compound's role in material science. The thiol group in 4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol allows it to act as a ligand in coordination chemistry, facilitating the creation of metal-organic frameworks (MOFs) and other advanced materials. These materials have applications in catalysis, sensing, and energy storage, which are critical for addressing global challenges such as climate change and renewable energy.

From a synthetic chemistry perspective, 4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol is often synthesized via the reaction of hydrazine derivatives with isothiocyanates, followed by cyclization. This method is favored for its efficiency and scalability, making the compound accessible for large-scale applications. Researchers are also exploring green chemistry approaches to minimize environmental impact, reflecting the broader trend toward sustainable chemical processes.

The safety profile of 4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol is another topic of interest. While it is not classified as a hazardous substance, proper handling and storage are essential to ensure workplace safety. This aligns with the increasing emphasis on occupational health and regulatory compliance in the chemical industry, which are frequently searched topics among professionals.

In conclusion, 4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 38942-52-8) is a multifaceted compound with broad applications in pharmaceuticals, agriculture, and material science. Its unique chemical properties and reactivity make it a valuable tool for researchers and industries alike. As the demand for sustainable and high-performance materials grows, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges of our time.